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Compound of Interest

Compound Name: Theophylline Sodium Glycinate

Cat. No.: B10774723

This guide provides immediate and essential safety protocols, personal protective equipment
(PPE) requirements, and logistical plans for researchers, scientists, and drug development
professionals handling Theophylline Sodium Glycinate. Adherence to these guidelines is
crucial for ensuring a safe laboratory environment and minimizing exposure risks.

Chemical Profile: Theophylline Sodium Glycinate is a water-soluble salt combining
theophylline and sodium glycinate, utilized in pharmaceuticals for its bronchodilator properties.
It is typically an off-white to white crystalline powder.[1]

Personal Protective Equipment (PPE)

When handling Theophylline Sodium Glycinate, the following personal protective equipment
is mandatory to prevent skin contact, eye irritation, and inhalation of the powder.[1][2]
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PPE Category

Item

Specifications

Hand Protection

Chemical-resistant gloves

Nitrile or neoprene gloves are
preferred. Always use powder-
free gloves. For tasks with a
higher risk of contamination,

consider double-gloving.[3][4]

Eye and Face Protection

Safety goggles or a face shield

Must provide a complete seal
around the eyes to protect

against dust and splashes.[1]

[4]1(5]

Body Protection

Laboratory coat or disposable

gown

A disposable, low-permeability
gown with a solid front, long
sleeves, and tight-fitting cuffs
is recommended.[1][3][4]

Respiratory Protection

NIOSH-approved respirator

Use a respirator if working
outside of a chemical fume
hood or in an area with
inadequate ventilation,
especially when handling the
powder.[2][6]

Hazard Identification and First Aid

Theophylline Sodium Glycinate is classified as a hazardous substance with the following risk
and safety phrases:

e H315: Causes skin irritation.[2]
e H319: Causes serious eye irritation.[2]
o H335: May cause respiratory irritation.[2]

In the event of exposure, immediate first aid is critical. The following table outlines the
procedures for different exposure routes.
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Exposure Route First Aid Measures

Move the individual to fresh air. If breathing is
difficult, administer oxygen. If the person is not
) breathing, provide artificial respiration (do not
Inhalation o
use mouth-to-mouth resuscitation if the
substance was ingested or inhaled) and seek

immediate medical attention.[7]

Immediately remove contaminated clothing.
) Wash the affected area thoroughly with soap
Skin Contact o
and plenty of water. If skin irritation occurs, seek

medical advice.[2][7]

Rinse cautiously with water for at least 15

minutes. Remove contact lenses if present and
Eye Contact ) o

easy to do so. Continue rinsing and consult a

doctor.[2][7]

Rinse the mouth with water. Do not induce
) vomiting. Never give anything by mouth to an
Ingestion . .
unconscious person. Call a poison control

center or doctor immediately.[7]

Operational Workflow for Safe Handling

A systematic approach to handling Theophylline Sodium Glycinate from receipt to disposal is
essential to minimize risk.
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Caption: Operational workflow for handling Theophylline Sodium Glycinate.

Procedural Steps:

¢ Receiving and Unpacking: Upon receipt, inspect the container for any damage or leaks in a
well-ventilated area. Wear appropriate PPE during unpacking.
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o Storage: Store Theophylline Sodium Glycinate in a tightly sealed container in a cool, dry,
and dark place away from incompatible substances and sources of ignition.[1][2] The storage
area should be clearly labeled and access restricted.

o Preparation and Weighing: All handling of the powder, including weighing and preparing
solutions, should be conducted in a certified chemical fume hood to avoid dust inhalation.[1]
Minimize the generation of dust.[2]

o Experimental Use: Always wear the prescribed PPE when handling the substance. Avoid
direct contact with skin, eyes, and clothing.[2] Do not eat, drink, or smoke in the handling
area.[2][3]

e Decontamination: Clean and decontaminate all surfaces and equipment that have come into
contact with Theophylline Sodium Glycinate immediately after use.

o Waste Disposal: Dispose of unused material and contaminated waste in accordance with
local, regional, and national environmental and pharmaceutical regulations.[1]

Disposal Plan

Proper disposal of Theophylline Sodium Glycinate and associated waste is critical to prevent
environmental contamination.

Waste Streams

Empty Containers

\ Disposal Pathway
Contaminated PPE — Segregate as ‘ Collection in — Dispose via
(Gloves, Gowns, etc.) Hazardous Chemical Waste Labeled, Sealed Containers Approved Waste Disposal Plant

/
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Caption: Disposal plan for Theophylline Sodium Glycinate waste.

Disposal Procedures:

Segregation: Do not mix Theophylline Sodium Glycinate waste with general laboratory
trash. It should be segregated as hazardous chemical waste.

Collection:
o Unused Product: Collect in a clearly labeled, sealed container.

o Contaminated PPE: Place used gloves, gowns, and other disposable items in a
designated, sealed waste bag or container.[3]

o Empty Containers: Rinse empty containers thoroughly before disposal, collecting the rinse
water as hazardous waste. Scratch out all personal and chemical information on the label
of the empty container to protect privacy.[8]

Final Disposal: All waste must be disposed of through an approved hazardous waste
disposal facility, following all applicable regulations.[2][9] If a take-back program is not
available, unused medicine can be mixed with an undesirable substance like coffee grounds
or cat litter, placed in a sealed container, and then thrown in the household trash.[8][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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